N-benzyl-2-[(5-chloro-3-cyano-4,6-dimethylpyridin-2-yl)thio]-N-ethylacetamide

• IUPAC Name: N-benzyl-2-(5-chloro-3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl-N-ethylacetamide
• InChI: InChI=1S/C19H20ClN3OS/c1-4-23(11-15-8-6-5-7-9-15)17(24)12-25-19-16(10-21)13(2)18(20)14(3)22-19/h5-9H,4,11-12H2,1-3H3
• InChI Key: UYGMENFYURFJPE-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC=CC=C1)C(=O)CSC2=NC(=C(C(=C2C#N)C)Cl)C
• Molecular Formula: C19H20ClN3OS
• Molecular Weight: 373.9 g/mol

Description

N-benzyl-2-[(5-chloro-3-cyano-4,6-dimethylpyridin-2-yl)thio]-N-ethylacetamide, also known as BCT-197, is a chemical compound that has been studied for its potential therapeutic effects. BCT-197 is a small molecule inhibitor of the inflammasome, a protein complex that plays a role in the immune response. In

Mechanism of Action

N-benzyl-2-[(5-chloro-3-cyano-4,6-dimethylpyridin-2-yl)thio]-N-ethylacetamide inhibits the inflammasome, a protein complex that plays a role in the immune response. The inflammasome is activated in response to cellular stress or infection, leading to the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and interleukin-18 (IL-18). N-benzyl-2-[(5-chloro-3-cyano-4,6-dimethylpyridin-2-yl)thio]-N-ethylacetamide blocks the activation of the inflammasome, thereby reducing the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects
N-benzyl-2-[(5-chloro-3-cyano-4,6-dimethylpyridin-2-yl)thio]-N-ethylacetamide has been shown to reduce inflammation in several disease models, including inflammatory bowel disease and rheumatoid arthritis. In addition, N-benzyl-2-[(5-chloro-3-cyano-4,6-dimethylpyridin-2-yl)thio]-N-ethylacetamide has been shown to improve cognitive function in mouse models of Alzheimer's disease. N-benzyl-2-[(5-chloro-3-cyano-4,6-dimethylpyridin-2-yl)thio]-N-ethylacetamide has also been shown to reduce the production of pro-inflammatory cytokines such as IL-1β and IL-18.

Advantages and Limitations for Lab Experiments

One advantage of studying N-benzyl-2-[(5-chloro-3-cyano-4,6-dimethylpyridin-2-yl)thio]-N-ethylacetamide is that it has been shown to have a potent inhibitory effect on the inflammasome. In addition, N-benzyl-2-[(5-chloro-3-cyano-4,6-dimethylpyridin-2-yl)thio]-N-ethylacetamide has been shown to be well-tolerated in preclinical studies. However, one limitation of studying N-benzyl-2-[(5-chloro-3-cyano-4,6-dimethylpyridin-2-yl)thio]-N-ethylacetamide is that it is a small molecule inhibitor, which may limit its potential as a therapeutic agent.

Future Directions

There are several potential future directions for the study of N-benzyl-2-[(5-chloro-3-cyano-4,6-dimethylpyridin-2-yl)thio]-N-ethylacetamide. One area of research could be the development of more potent inflammasome inhibitors based on the structure of N-benzyl-2-[(5-chloro-3-cyano-4,6-dimethylpyridin-2-yl)thio]-N-ethylacetamide. Another area of research could be the exploration of the role of the inflammasome in other disease models, such as cancer and cardiovascular disease. Finally, the potential therapeutic effects of N-benzyl-2-[(5-chloro-3-cyano-4,6-dimethylpyridin-2-yl)thio]-N-ethylacetamide in human clinical trials could be explored.

Scientific Research Applications

N-benzyl-2-[(5-chloro-3-cyano-4,6-dimethylpyridin-2-yl)thio]-N-ethylacetamide has been studied for its potential therapeutic effects in several disease models, including inflammatory bowel disease, rheumatoid arthritis, and Alzheimer's disease. In preclinical studies, N-benzyl-2-[(5-chloro-3-cyano-4,6-dimethylpyridin-2-yl)thio]-N-ethylacetamide has been shown to reduce inflammation and improve cognitive function.